5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate

• Molecular Formula: C15H16O2S
• Molecular Weight: 260.4 g/mol
• IUPAC Name: (2-methyl-5-propan-2-ylphenyl) thiophene-2-carboxylate
• InChI: InChI=1S/C15H16O2S/c1-10(2)12-7-6-11(3)13(9-12)17-15(16)14-5-4-8-18-14/h4-10H,1-3H3
• InChI Key: NBHOSFAEKURYFY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(C)C)OC(=O)C2=CC=CS2

Description

5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate, also known as IMPT, is a chemical compound that has been widely used in scientific research due to its unique properties. IMPT is a synthetic compound that was first synthesized in 2012 by a group of researchers. Since then, it has been used in a variety of scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications.

Mechanism of Action

The mechanism of action of 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate has also been shown to inhibit the activity of certain proteins that are involved in cancer cell growth.
Biochemical and Physiological Effects:
5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body. It has also been shown to have anticancer properties, inhibiting the growth of cancer cells. Additionally, 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate has been shown to have neuroprotective effects, protecting against the damage caused by neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate has a number of advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It has also been shown to have a number of unique properties, making it useful for investigating a variety of scientific questions. However, there are also limitations to the use of 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate in lab experiments. It is a complex compound that requires specialized equipment and expertise to synthesize and work with. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate. One area of research is investigating its potential use as a treatment for cancer. It has been shown to have anticancer properties, and further research is needed to determine its efficacy as a cancer treatment. Additionally, further research is needed to fully understand its mechanism of action and to investigate its potential use in treating other diseases, such as neurodegenerative diseases. Finally, further research is needed to develop more efficient and cost-effective methods for synthesizing 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate.

Synthesis Methods

The synthesis of 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate involves a multi-step process that begins with the reaction of 2-methylphenol with isopropyl bromide to form 5-isopropyl-2-methylphenol. The resulting compound is then reacted with thiophene-2-carboxylic acid to produce 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate. The synthesis of 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate has been used in a variety of scientific studies due to its unique properties. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. 5-Isopropyl-2-methylphenyl 2-thiophenecarboxylate has been used in studies investigating the potential treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.